Cas no 25016-15-3 (1-(1,5-Dimethyl-1H-pyrazol-3-yl)ethanone)

1-(1,5-Dimethyl-1H-pyrazol-3-yl)ethanone is a pyrazole derivative characterized by its ketone functional group attached to a dimethyl-substituted pyrazole ring. This compound is of interest in organic synthesis and pharmaceutical research due to its structural versatility, serving as a key intermediate in the preparation of heterocyclic compounds. Its well-defined molecular structure allows for precise reactivity in nucleophilic and electrophilic substitution reactions. The presence of the methyl groups enhances stability while maintaining reactivity, making it suitable for applications in medicinal chemistry and material science. High purity grades are available, ensuring consistent performance in synthetic workflows. Proper handling and storage under inert conditions are recommended to preserve its integrity.
1-(1,5-Dimethyl-1H-pyrazol-3-yl)ethanone structure
25016-15-3 structure
Product Name:1-(1,5-Dimethyl-1H-pyrazol-3-yl)ethanone
CAS No:25016-15-3
MF:C7H10N2O
MW:138.167101383209
MDL:MFCD11878526
CID:2190175
PubChem ID:13107487
Update Time:2025-10-29

1-(1,5-Dimethyl-1H-pyrazol-3-yl)ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(1,5-Dimethyl-1h-pyrazol-3-yl)ethanone
    • 1-(1,5-dimethyl-1H-pyrazol-3-yl)ethan-1-one
    • 3-Acetyl-1,5-Dimethylpyrazole
    • QITCEIGFKNIYFU-UHFFFAOYSA-N
    • AM100566
    • Z1998636371
    • 1-(1,5-Dimethyl-1H-pyrazol-3-yl)ethanone
    • MDL: MFCD11878526
    • Inchi: 1S/C7H10N2O/c1-5-4-7(6(2)10)8-9(5)3/h4H,1-3H3
    • InChI Key: QITCEIGFKNIYFU-UHFFFAOYSA-N
    • SMILES: O=C(C)C1C=C(C)N(C)N=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 147
  • Topological Polar Surface Area: 34.9

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Additional information on 1-(1,5-Dimethyl-1H-pyrazol-3-yl)ethanone

Comprehensive Overview of 1-(1,5-Dimethyl-1H-pyrazol-3-yl)ethanone (CAS No. 25016-15-3)

1-(1,5-Dimethyl-1H-pyrazol-3-yl)ethanone, with the CAS number 25016-15-3, is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, often referred to by its systematic name, belongs to the class of pyrazole derivatives, which are known for their versatile applications. The 1,5-dimethyl-1H-pyrazole core structure is a key feature that contributes to its unique chemical properties, making it a valuable intermediate in synthetic chemistry.

The growing interest in 1-(1,5-Dimethyl-1H-pyrazol-3-yl)ethanone can be attributed to its role in the development of novel drug candidates and agrochemical formulations. Researchers are particularly intrigued by its potential as a building block for designing molecules with enhanced bioactivity. In recent years, the demand for pyrazole-based compounds has surged, driven by their efficacy in targeting specific biological pathways. This compound’s CAS No. 25016-15-3 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

One of the most discussed topics in the context of 1-(1,5-Dimethyl-1H-pyrazol-3-yl)ethanone is its application in green chemistry. With the global shift toward sustainable practices, chemists are exploring eco-friendly synthesis routes for this compound. Questions like "How to synthesize 1-(1,5-Dimethyl-1H-pyrazol-3-yl)ethanone sustainably?" or "What are the industrial uses of CAS 25016-15-3?" are commonly encountered in search engines. These queries highlight the need for detailed, accessible information on this compound.

From a structural perspective, the 1,5-dimethyl-1H-pyrazole moiety in 1-(1,5-Dimethyl-1H-pyrazol-3-yl)ethanone offers remarkable stability and reactivity, making it suitable for various catalytic processes. Its ethanone functional group further enhances its utility in cross-coupling reactions, a hot topic in modern organic synthesis. Researchers are also investigating its potential in material science, particularly in the development of advanced polymers and coating materials.

In the pharmaceutical industry, 1-(1,5-Dimethyl-1H-pyrazol-3-yl)ethanone is being studied for its role in the synthesis of bioactive molecules. Its ability to act as a precursor for heterocyclic compounds has opened new avenues for drug discovery. For instance, it has been used in the development of anti-inflammatory agents and antimicrobial compounds, addressing some of the most pressing health challenges today. The compound’s CAS No. 25016-15-3 is often cited in patents and research papers, underscoring its importance.

The agrochemical sector also benefits from the unique properties of 1-(1,5-Dimethyl-1H-pyrazol-3-yl)ethanone. Its derivatives are being explored as potential pesticides and herbicides, offering solutions to improve crop yields while minimizing environmental impact. Searches related to "pyrazole derivatives in agriculture" or "CAS 25016-15-3 applications in agrochemicals" are on the rise, reflecting the compound’s growing relevance in this field.

In conclusion, 1-(1,5-Dimethyl-1H-pyrazol-3-yl)ethanone (CAS No. 25016-15-3) is a multifaceted compound with broad applications across multiple industries. Its significance in drug development, agrochemical innovation, and material science makes it a subject of ongoing research and commercial interest. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in addressing some of the world’s most critical challenges.

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